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Compound of Interest

Compound Name: 3-Methylhistamine
CAS No.: 644-42-8
Cat. No.: B1215226
Get Quote
. J

Executive Summary

Urinary 3-methylhistamine (also known as

-methylhistamine or NMH) is the primary stable metabolite of histamine and a critical biomarker
for assessing mast cell activation. Unlike histamine, which has a plasma half-life of

approximately 1 minute and is prone to artifactual elevation from basophil lysis, 3-
methylhistamine offers superior pre-analytical stability and diagnostic sensitivity.

This guide provides a definitive technical framework for the quantification of urinary 3-
methylhistamine, establishing robust reference ranges for healthy adults and detailing the LC-
MS/MS methodologies required to achieve clinical-grade precision.

Biochemical Foundation & Nomenclature
Nomenclature Precision

In scientific literature, the nomenclature for methylhistamines can be ambiguous due to differing
numbering systems for the imidazole ring.
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e Target Analyte:

-methylhistamine (prospectively 3-methylhistamine). This is the product of ring methylation.

e |[UPAC Name: 2-(3-methylimidazol-4-yl)ethanamine.[1]
e Distinct from:

-methylhistamine (often called 1-methylhistamine in older literature) and side-chain
methylated

-methylhistamine.

Metabolic Pathway

Histamine is metabolized via two primary pathways: oxidative deamination (DAO) and ring
methylation (HNMT). In the context of intracellular histamine (e.g., mast cells), the HNMT
pathway predominates, making 3-methylhistamine the specific marker for cellular histamine
release.
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Figure 1:The HNMT metabolic pathway converting Histamine to 3-Methylhistamine and
subsequently to MIAA.
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Reference Ranges for Healthy Adults

The following reference intervals are established based on LC-MS/MS quantification
normalized to urinary creatinine (Cr) to account for hydration status.

Consensus Reference Intervals

Data synthesized from major clinical reference laboratories (Mayo Clinic, Quest Diagnostics,
ARUP) [1, 2, 3].

Reference Range (mcglg

Population Stratification o Interpretation
Creatinine)
Adults (>16 Years) 30 - 200 Physiological Baseline
o Higher turnover in
Pediatrics (6—16 Years) 70 — 330

development

Pediatrics (0-5 Years) 120 - 510 Highest physiological baseline

Note: 1 mcg/g is equivalent to 1 pg/g.

Clinical Decision Limits

e Healthy: <200 mcg/g Cr.

 Indeterminate/Gray Zone: 200 — 250 mcg/g Cr (Repeat testing recommended).

o Pathological (Mastocytosis/MCAS): Consistently > 250 mcg/g Cr, or >2-fold increase from
baseline during symptomatic episodes.

Analytical Methodology: LC-MS/MS Protocol[3][4][5]
[6][7]

To ensure data integrity, High-Performance Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS) is the mandatory standard. Immunoassays (ELISA) lack the
requisite specificity due to cross-reactivity with other imidazole compounds.
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Experimental Workflow

The "Dilute-and-Shoot" method is preferred for its minimal analyte loss and high throughput.

Sample Preparation

24h or Random Urine
(No Preservative)

Aliquot 100 pL

Add Internal Standard
(d3-Methylhistamine)

Dilute 1:10 with

Mobile Phase A

Centrifuge
(10,000 x g, 5 min)

LC-MS/MS Analysis

UPLC Separation
(HILIC or C18 Aq)

MS/MS Detection

(MRM Mode)

Quantification
(GEUCGEWCYS)]
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Figure 2:Standardized LC-MS/MS "Dilute-and-Shoot" workflow for urinary methylhistamine.

Detailed Protocol Steps

1. Reagents & Standards:
e Analyte: 3-Methylhistamine dihydrochloride (Sigma-Aldrich or equivalent).
 Internal Standard (IS): 3-Methylhistamine-

(Deuterated). Crucial for correcting matrix effects.

e Mobile Phase A: 0.1% Formic acid in Water (LC-MS grade).

e Mobile Phase B: 0.1% Formic acid in Acetonitrile.

2. Sample Processing:

e Thaw urine samples at room temperature. Vortex mix for 10 seconds.

e Transfer 50 pL of urine into a 1.5 mL microcentrifuge tube.

e Add 50 pL of Internal Standard solution (e.g., 500 ng/mL in water).

e Add 400 pL of Mobile Phase A (Dilution factor 1:10).

» Vortex for 30 seconds and centrifuge at 10,000 x g for 5 minutes to pellet particulates.
o Transfer supernatant to autosampler vials.

3. Instrumental Parameters (Guideline):

e Column: HILIC (Hydrophilic Interaction Liquid Chromatography) columns are superior for
polar amines like methylhistamine. Alternatively, a C18 column capable of 100% aqueous
retention (e.g., Waters T3) can be used.

« lonization: Electrospray lonization (ESI) in Positive Mode.[2]
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 MRM Transitions:
o Quantifier:
126.1
95.1
o Qualifier:
126.1

68.1

o Internal Standard:

129.1

98.1

Pre-Analytical Variables & Quality Control

To ensure the reference ranges above are valid, the following variables must be controlled.

Dietary Restrictions

While 3-methylhistamine is less sensitive to diet than histamine, high-histamine foods can
cause mild elevations (approx. 30%).[3]

e Protocol: Patients should abstain from histamine-rich foods (aged cheeses, fermented
meats, wine, spinach, tomato) for 24 hours prior to and during collection [1].[4]

Medication Interference

e MAO Inhibitors: Block the breakdown of 3-methylhistamine to MIAA, causing false
elevations.

e Aminoguanidine: Inhibits DAO, potentially shunting metabolism toward the HNMT pathway.

» Action: Discontinue these medications 2 weeks prior to testing if clinically feasible.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1215226/docs?utm_src=pdf-body#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://pediatric.testcatalog.org/show/NMHR1
https://mlabs.umich.edu/tests/n-methyl-histamine-random-urine
https://www.benchchem.com/product/b1215226/docs?utm_src=pdf-body#technical-guide-urinary-3-methylhistamine-quantification-reference-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Specimen Stability

3-Methylhistamine is chemically stable, unlike parent histamine.

Room Temperature: Stable for 14 days.

Refrigerated (2-8°C): Stable for 28 days.

Frozen (-20°C): Stable for > 28 days [2].

Preservative:None required. Do not add acid (HCI) as is common for catecholamines, as it is
unnecessary and may interfere with certain LC columns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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